Cas no 20667-16-7 (N-cyclopentylcyclopentanamine)

• Product Name: N-cyclopentylcyclopentanamine
• CAS No: 20667-16-7
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 284587
• PubChem ID: 247671
• Update Time: 2025-09-23

N-cyclopentylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine,N-cyclopentyl-
• N-cyclopentylcyclopentanamine
• AC1L6KRK
• AC1Q1HD6
• AC1Q4TR0
• Dicyclopentyl-amin
• di-cyclopentylamine
• Dicyclopentylamine
• Dicyclopentyl-amine
• dicyclopenylamine
• N,N-dicyclopentylamine
• NSC62695
• Oprea1_270517
• SureCN49820
• Cyclopentanamine, N-cyclopentyl-
• EN300-52499
• AKOS000227150
• FUUUBHCENZGYJA-UHFFFAOYSA-N
• Oprea1_590846
• 20667-16-7
• HMS1703E06
• NSC-62695
• DTXSID80289674
• 47WS49TG4P
• Z90515461
• SCHEMBL49820

• Inchi： 1S/C10H19N/c1-2-6-9(5-1)11-10-7-3-4-8-10/h9-11H,1-8H2
• InChI Key： FUUUBHCENZGYJA-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 153.15187
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 96
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 216.3±8.0 °C at 760 mmHg
• Flash Point: 76.9±15.8 °C
• Refractive Index: 1.49
• PSA: 12.03
• LogP: 2.85210
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-cyclopentylcyclopentanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-cyclopentylcyclopentanamine

Cyclopentanamine, N-cyclopentyl- (CAS No. 20667-16-7): Properties, Applications, and Market Insights

Cyclopentanamine, N-cyclopentyl- (CAS No. 20667-16-7) is a specialized organic compound with a unique cyclic structure, making it valuable in various industrial and research applications. This secondary amine, featuring two cyclopentyl groups attached to a nitrogen atom, has garnered attention due to its versatile chemical properties and potential uses in pharmaceuticals, agrochemicals, and material science. In this comprehensive overview, we delve into its molecular characteristics, synthesis methods, applications, and emerging trends in the chemical industry.

The molecular formula of N-cyclopentyl cyclopentanamine is C₁₀H₁₉N, with a molecular weight of 153.27 g/mol. Its structure consists of a nitrogen atom bonded to two cyclopentyl rings, contributing to its lipophilic nature and moderate basicity. These properties make it an interesting candidate for drug discovery, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. Researchers are increasingly exploring its role as a building block in medicinal chemistry, especially in the design of novel small-molecule therapeutics.

In the pharmaceutical sector, Cyclopentanamine derivatives have shown promise in early-stage drug development. The compound's rigid cyclic structure offers conformational constraints that can enhance binding affinity to biological targets. Recent studies highlight its potential as a scaffold for G protein-coupled receptor (GPCR) modulators, a hot topic in current pharmacological research. With the growing demand for precision medicine, the exploration of such specialized amines has gained momentum in academic and industrial laboratories worldwide.

The agrochemical industry has also shown interest in N-cyclopentyl cyclopentanamine as a potential intermediate for crop protection agents. Its structural features may contribute to the development of new-generation pesticides with improved environmental profiles. As sustainability becomes a key concern in agriculture, chemical companies are investing in research to create safer and more efficient compounds, positioning cyclopentylamine derivatives as valuable candidates in this evolving market.

From a synthetic chemistry perspective, 20667-16-7 serves as an important intermediate in organic transformations. Its secondary amine functionality allows for various chemical modifications, including alkylation, acylation, and reductive amination reactions. Recent advancements in green chemistry have prompted researchers to develop more sustainable routes for producing such cyclic amines, aligning with the global push toward environmentally friendly manufacturing processes.

The material science field has begun exploring applications of Cyclopentanamine, N-cyclopentyl- in polymer chemistry and surface modification. Its hydrophobic character and ability to form stable complexes with metals make it potentially useful in creating specialized coatings and functional materials. With the increasing focus on advanced materials for electronics and energy storage, this compound may find new applications in these cutting-edge technologies.

Market analysis indicates growing demand for specialty amines like N-cyclopentyl cyclopentanamine, particularly in the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. Industry reports suggest a compound annual growth rate (CAGR) of 5-7% for similar cyclic amine compounds over the next five years. Manufacturers are responding to this trend by optimizing production scales and improving purification techniques to meet the needs of diverse industrial sectors.

Quality control and analytical characterization of 20667-16-7 remain crucial aspects for suppliers and end-users. Advanced techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to ensure product purity and consistency. The development of robust analytical methods has become particularly important as regulatory requirements for chemical substances continue to tighten globally.

Storage and handling recommendations for Cyclopentanamine, N-cyclopentyl- typically include protection from moisture and oxidation, with suggested storage under inert atmosphere at controlled temperatures. Proper material safety data sheets (MSDS) should always be consulted when working with this compound, following standard laboratory safety protocols for amine-containing substances.

Looking ahead, research into cyclopentylamine chemistry is expected to expand, particularly in areas such as asymmetric synthesis and catalytic applications. The compound's unique structural features present opportunities for innovation in synthetic methodology development. As the chemical industry continues to emphasize molecular diversity and complexity, N-cyclopentyl cyclopentanamine and related structures will likely play an increasingly important role in both academic research and industrial applications.

For researchers and procurement specialists seeking CAS 20667-16-7, it's essential to work with reputable suppliers who can provide comprehensive technical data and regulatory documentation. The market offers various grades of this compound, from research quantities to bulk industrial scales, with purity specifications tailored to different application requirements.

In conclusion, Cyclopentanamine, N-cyclopentyl- represents an interesting case study in the value of specialized cyclic amines in modern chemistry. Its diverse potential applications across multiple industries, combined with ongoing research into its properties and derivatives, ensure that this compound will remain relevant in the evolving landscape of chemical innovation. As new discoveries emerge and industrial needs change, the scientific community will continue to uncover novel uses for this versatile molecular structure.